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Compound of Interest

Compound Name: ROCK2-IN-6 hydrochloride

Cat. No.: B10857433 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of ROCK2-IN-6 hydrochloride, a selective ROCK2 inhibitor used in various

research applications. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for ROCK2-IN-6 hydrochloride is not publicly available, this document outlines a

comprehensive disposal plan based on general best practices for chemical waste

management.

Understanding ROCK2-IN-6 Hydrochloride: A
Summary of Key Data
To ensure proper handling and waste classification, it is crucial to be aware of the known

properties of ROCK2-IN-6 hydrochloride. The following table summarizes key information

gathered from supplier product pages.
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Property Value

Molecular Formula C₂₆H₂₇Cl₂F₂N₇O

CAS Number 2762238-94-6

Primary Target ROCK2

Typical Use Research on ROCK-mediated diseases

Physical Form Solid

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol provides a detailed methodology for the safe disposal of ROCK2-IN-6
hydrochloride in a laboratory setting. This procedure is based on standard guidelines for

chemical waste and should be executed in conjunction with your institution's specific

Environmental Health and Safety (EHS) protocols.

1. Waste Identification and Segregation:

Identify: All materials contaminated with ROCK2-IN-6 hydrochloride must be treated as

chemical waste. This includes unused or expired compounds, contaminated personal

protective equipment (PPE) such as gloves and lab coats, and any labware (e.g., pipette

tips, vials) that has come into contact with the chemical.

Segregate: Do not mix ROCK2-IN-6 hydrochloride waste with other waste streams. It

should be collected in a designated, sealed, and clearly labeled waste container. Avoid

mixing with incompatible chemicals.

2. Packaging and Labeling:

Container: Use a chemically resistant, leak-proof container with a secure lid. The container

must be in good condition and compatible with the chemical.

Labeling: Clearly label the waste container with the following information:
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The words "Hazardous Waste"

The full chemical name: "ROCK2-IN-6 hydrochloride"

The concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or lab contact

3. Storage:

Location: Store the sealed waste container in a designated, well-ventilated, and secure area

away from general laboratory traffic.

Conditions: Ensure the storage area is cool and dry. Follow any specific storage temperature

recommendations for the compound, although for waste, room temperature is generally

acceptable for short periods.

4. Disposal:

Contact EHS: Do not dispose of ROCK2-IN-6 hydrochloride down the drain or in regular

trash. Contact your institution's Environmental Health and Safety (EHS) office to arrange for

a pickup of the hazardous waste.

Documentation: Complete any required waste disposal forms or manifests as per your

institution's and local regulations.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps and decision points in the proper disposal of

ROCK2-IN-6 hydrochloride.
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Identify Waste:
Unused ROCK2-IN-6 hydrochloride,

contaminated labware, and PPE

Segregate Waste:
Collect in a designated,

chemically compatible container

Label Container:
'Hazardous Waste',

chemical name, date, quantity

Store Securely:
Designated, well-ventilated area

Contact EHS Office:
Schedule a hazardous waste pickup

Complete Paperwork:
Fill out waste disposal forms

Waste Collected by
Authorized Personnel

Click to download full resolution via product page

To cite this document: BenchChem. [Navigating the Safe Disposal of ROCK2-IN-6
Hydrochloride: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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